Cas no 1902162-66-6 ((2R,3S)-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid)

• Product Name: (2R,3S)-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
• CAS No: 1902162-66-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD24850048
• CID: 4709559
• Update Time: 2025-07-02

(2R,3S)-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
• (3S)-3-hydroxy-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
• (2R,3S)-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid

• MDL： MFCD24850048
• Inchi： 1S/C12H13NO4/c1-7(14)10(12(16)17)13-6-8-4-2-3-5-9(8)11(13)15/h2-5,7,10,14H,6H2,1H3,(H,16,17)/t7-,10?/m0/s1
• InChI Key： WVAPGRWEWVICJY-BYDSUWOYSA-N
• SMILES： O[C@@H](C)C(C(=O)O)N1C(C2C=CC=CC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Topological Polar Surface Area: 77.8

Additional information on (2R,3S)-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid

Introduction to (2R,3S)-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic Acid (CAS No. 1902162-66-6)

(2R,3S-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1902162-66-6, represents a promising candidate for further exploration in drug development and biochemical studies. Its unique structural configuration, characterized by a chiral center and an intricate heterocyclic moiety, makes it a subject of intense interest for scientists aiming to unravel new therapeutic pathways.

The molecular structure of (2R,3S-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid) consists of a butanoic acid backbone modified with a hydroxyl group at the third position and an isoindole ring system at the second position. The presence of the (2R,3S) configuration suggests that this compound may exhibit stereoselective properties, which are crucial in pharmaceutical applications where the efficacy and safety of drugs can be heavily influenced by their stereochemistry.

In recent years, there has been a growing interest in isoindole derivatives due to their potential biological activities. Isoindoles are known for their role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer agents. The incorporation of an oxo group into the isoindole ring enhances its reactivity and functionality, making it a valuable scaffold for medicinal chemistry.

The hydroxyl group in (3-Hydroxy) adds another layer of complexity to the compound's behavior. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's solubility, stability, and interactions with biological targets. This feature makes (3-Hydroxy) compounds particularly interesting for drug design, as they can be tailored to optimize pharmacokinetic properties.

Recent studies have begun to explore the potential of (2R,3S-3-Hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid) in various therapeutic contexts. For instance, researchers have investigated its interaction with enzymes and receptors involved in metabolic pathways. The compound's unique structure suggests that it may modulate key biochemical processes, potentially leading to new treatments for metabolic disorders.

The (1-oxyo) moiety in the isoindole ring is particularly noteworthy. Oxygen-containing heterocycles are frequently found in biologically active molecules due to their ability to engage in multiple types of interactions with biological targets. This functional group can enhance binding affinity and selectivity, making it an attractive feature for drug development.

In addition to its potential therapeutic applications, (2R,3S-3-Hydroxy-2-(1-oxyo)-butanoic acid) has also been studied for its role as a building block in synthetic chemistry. Its complex structure provides chemists with a versatile platform for designing novel molecules with tailored properties. The chiral center at the second position allows for the creation of enantiomerically pure compounds, which are often required for optimal biological activity.

The synthesis of (3-Hydroxy-butanoic acid) derivatives remains a challenging yet rewarding endeavor. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These methods often involve multi-step reactions that require careful optimization to ensure the desired stereochemical outcome.

The growing body of research on (CAS No. 1902162-66-6) underscores its importance as a chemical entity with diverse applications. As scientists continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in future advancements in pharmaceuticals and biochemical research.

The integration of computational methods into the study of such compounds has also accelerated progress. Molecular modeling and simulations allow researchers to predict how these molecules will behave in different environments and how they might interact with biological targets. This approach complements traditional experimental techniques and provides valuable insights into the structure-function relationships of complex molecules like (2R,3S-3-Hydroxy-butanoic acid.

In conclusion, (cas no1902162 66 6) represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of its properties continues to grow, so too will its importance in advancing chemical and pharmaceutical sciences.